Cas no 1465251-16-4 (5-(4-phenoxyphenyl)-1H-imidazol-2-amine)
5-(4-phenoxyphenyl)-1H-imidazol-2-amine Chemical and Physical Properties
Names and Identifiers
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- 5-(4-phenoxyphenyl)-1H-imidazol-2-amine
- 1465251-16-4
- EN300-1865050
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- Inchi: 1S/C15H13N3O/c16-15-17-10-14(18-15)11-6-8-13(9-7-11)19-12-4-2-1-3-5-12/h1-10H,(H3,16,17,18)
- InChI Key: XYSZJTADFNGMAN-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)C1=CN=C(N)N1
Computed Properties
- Exact Mass: 251.105862047g/mol
- Monoisotopic Mass: 251.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 63.9Ų
5-(4-phenoxyphenyl)-1H-imidazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1865050-0.05g |
5-(4-phenoxyphenyl)-1H-imidazol-2-amine |
1465251-16-4 | 0.05g |
$983.0 | 2023-09-18 | ||
| Enamine | EN300-1865050-0.1g |
5-(4-phenoxyphenyl)-1H-imidazol-2-amine |
1465251-16-4 | 0.1g |
$1031.0 | 2023-09-18 | ||
| Enamine | EN300-1865050-0.25g |
5-(4-phenoxyphenyl)-1H-imidazol-2-amine |
1465251-16-4 | 0.25g |
$1078.0 | 2023-09-18 | ||
| Enamine | EN300-1865050-0.5g |
5-(4-phenoxyphenyl)-1H-imidazol-2-amine |
1465251-16-4 | 0.5g |
$1124.0 | 2023-09-18 | ||
| Enamine | EN300-1865050-1.0g |
5-(4-phenoxyphenyl)-1H-imidazol-2-amine |
1465251-16-4 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1865050-2.5g |
5-(4-phenoxyphenyl)-1H-imidazol-2-amine |
1465251-16-4 | 2.5g |
$2295.0 | 2023-09-18 | ||
| Enamine | EN300-1865050-5.0g |
5-(4-phenoxyphenyl)-1H-imidazol-2-amine |
1465251-16-4 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1865050-10.0g |
5-(4-phenoxyphenyl)-1H-imidazol-2-amine |
1465251-16-4 | 10g |
$5037.0 | 2023-06-01 | ||
| Enamine | EN300-1865050-1g |
5-(4-phenoxyphenyl)-1H-imidazol-2-amine |
1465251-16-4 | 1g |
$1172.0 | 2023-09-18 | ||
| Enamine | EN300-1865050-5g |
5-(4-phenoxyphenyl)-1H-imidazol-2-amine |
1465251-16-4 | 5g |
$3396.0 | 2023-09-18 |
5-(4-phenoxyphenyl)-1H-imidazol-2-amine Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 5-(4-phenoxyphenyl)-1H-imidazol-2-amine
Introduction to 5-(4-Phenoxyphenyl)-1H-imidazol-2-amine (CAS No. 1465251-16-4)
5-(4-Phenoxyphenyl)-1H-imidazol-2-amine (CAS No. 1465251-16-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The unique structural features of 5-(4-Phenoxyphenyl)-1H-imidazol-2-amine make it a promising candidate for various therapeutic applications.
The phenoxyphenyl substituent in the molecule imparts significant aromatic character and contributes to its overall stability and solubility. This structural motif is often associated with enhanced binding affinity to specific biological targets, making 5-(4-Phenoxyphenyl)-1H-imidazol-2-amine an attractive candidate for drug development. Recent studies have highlighted its potential as a modulator of key signaling pathways involved in disease processes.
In the context of medicinal chemistry, 5-(4-Phenoxyphenyl)-1H-imidazol-2-amine has been investigated for its ability to interact with various receptors and enzymes. One notable area of research is its potential as an antagonist of the serotonin 5-HT2C receptor, which plays a crucial role in regulating mood and appetite. Preclinical studies have shown that 5-(4-Phenoxyphenyl)-1H-imidazol-2-amine can effectively bind to this receptor, potentially offering new therapeutic avenues for the treatment of psychiatric disorders such as depression and anxiety.
Another area of interest is the compound's anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Research has demonstrated that 5-(4-Phenoxyphenyl)-1H-imidazol-2-amine can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and promoting tissue repair.
The pharmacokinetic profile of 5-(4-Phenoxyphenyl)-1H-imidazol-2-amine has also been studied extensively. It exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, its metabolic stability ensures that it remains active for an extended period, which is essential for sustained therapeutic effects.
Clinical trials are currently underway to evaluate the safety and efficacy of 5-(4-Phenoxyphenyl)-1H-imidazol-2-amine in human subjects. Early results have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that 5-(4-Phenoxyphenyl)-1H-imidazol-2-amine has a favorable safety profile and may be suitable for further development as a novel therapeutic agent.
In conclusion, 5-(4-Phenoxyphenyl)-1H-imidazol-2-amine (CAS No. 1465251-16-4) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.
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